molecular formula Mn B10850414 Manganese CAS No. 23317-90-0

Manganese

Cat. No.: B10850414
CAS No.: 23317-90-0
M. Wt: 54.93804 g/mol
InChI Key: PWHULOQIROXLJO-UHFFFAOYSA-N
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Description

Manganese is a chemical element with the symbol Mn and atomic number 25. It is a hard, brittle, silvery metal often found in combination with iron in minerals. This compound is essential for steel production, where it improves the strength, toughness, and wear resistance of the alloy. It is also a crucial trace element in biological systems, playing a vital role in various enzymatic processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Manganese can be synthesized through various methods, including hydrothermal, sol-gel, and oxidation-reduction processes. For instance, this compound dioxide nanoparticles can be synthesized using hydrothermal methods, which involve reacting this compound salts with oxidizing agents under high temperature and pressure .

Industrial Production Methods: Industrial production of this compound typically involves mining this compound ores, such as pyrolusite (MnO₂), followed by reduction processes. The ores are roasted to obtain this compound oxide, which is then reduced using carbon in a blast furnace or electric furnace to produce ferrothis compound, an alloy used in steelmaking .

Chemical Reactions Analysis

Types of Reactions: Manganese undergoes various chemical reactions, including oxidation, reduction, and substitution. For example:

Common Reagents and Conditions:

Major Products:

Mechanism of Action

Manganese shares similarities with other transition metals, such as iron and cobalt, but also has unique properties:

    Iron (Fe): Like this compound, iron is essential for biological systems and is used in steelmaking.

    Cobalt (Co): Cobalt is used in batteries and as a catalyst, similar to this compound.

Comparison with Similar Compounds

  • Iron (Fe)
  • Cobalt (Co)
  • Nickel (Ni)
  • Chromium (Cr)

Manganese’s unique combination of properties makes it indispensable in various fields, from industrial applications to scientific research.

Properties

IUPAC Name

manganese
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InChI

InChI=1S/Mn
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InChI Key

PWHULOQIROXLJO-UHFFFAOYSA-N
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Description Data deposited in or computed by PubChem

Canonical SMILES

[Mn]
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Molecular Formula

Mn
Record name MANGANESE
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DSSTOX Substance ID

DTXSID2024169, DTXSID801314870
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Molecular Weight

54.93804 g/mol
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Physical Description

Manganese appears as a lustrous, brittle, silvery solid. (NIOSH, 2022), Dry Powder; Other Solid, A lustrous, brittle, silvery solid; [NIOSH], GREY-WHITE POWDER., A lustrous, brittle, silvery solid.
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Boiling Point

3564 °F at 760 mmHg (NIOSH, 2023), 2061 °C, 1962 °C, 3564 °F
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Solubility

Insoluble (NIOSH, 2023), Readily dissolves in dilute mineral acids, Solubility in water: none, Insoluble
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Density

7.2 (metal) (NIOSH, 2023) - Denser than water; will sink, 7.3 g/cu cm, Density: alpha, 7.47 at 20 °C; beta, 7.26 at 20 °C; gamma, 6.37 at 1100 °C; delta, 6.28 at 1143 °C, 7.47 g/cm³, 7.20 (metal)
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Vapor Pressure

0 mmHg (approx) (NIOSH, 2023), Vapor pressure: 5.55X10-7 Pa at 800 K; 0.00221 at 1000 K; 0.524 Pa at 1200 K; 24.9 Pa at 1400 °C /Calculated/, 1 Pa at 955 °C (solid); 10 Pa at 1074 °C (solid); 100 Pa at 1220 °C (solid); 1 kPa at 1418 °C /liquid/; 10 kPa at 1682 °C /liquid/; 100 kPa at 2060 °C /liquid/, 0 mmHg (approx)
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Color/Form

Hard grey metal, Steel grey, lustrous, hard, brittle metal, Alpha is body centered cubic; beta is cubic; delta is body centered cubic., Gamma or electrolytic manganese is face centered cubic; when stabilized at room temp it is face-centered tetragonal., For more Color/Form (Complete) data for MANGANESE, ELEMENTAL (6 total), please visit the HSDB record page.

CAS No.

7439-96-5, 19768-33-3, 22325-60-6, 23317-90-0
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Melting Point

2271 °F (NIOSH, 2023), 2271 °F, 1246 °C, Alpha is stable below approx 710 °C; beta is stable between 710-1079 °C; gamma is stable between 1079-1143 °C; delta is stable between 1143 °C and its melting point., 1244 °C
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